(2-(6-Isopropoxypyridin-3-yl)pyrrolidin-1-yl)(phenyl)methanone
CAS No.:
Cat. No.: VC15871897
Molecular Formula: C19H22N2O2
Molecular Weight: 310.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C19H22N2O2 |
|---|---|
| Molecular Weight | 310.4 g/mol |
| IUPAC Name | phenyl-[2-(6-propan-2-yloxypyridin-3-yl)pyrrolidin-1-yl]methanone |
| Standard InChI | InChI=1S/C19H22N2O2/c1-14(2)23-18-11-10-16(13-20-18)17-9-6-12-21(17)19(22)15-7-4-3-5-8-15/h3-5,7-8,10-11,13-14,17H,6,9,12H2,1-2H3 |
| Standard InChI Key | GLHOEOAXDMFFTH-UHFFFAOYSA-N |
| Canonical SMILES | CC(C)OC1=NC=C(C=C1)C2CCCN2C(=O)C3=CC=CC=C3 |
Introduction
Synthesis of Related Compounds
The synthesis of compounds with similar structures often involves multi-step reactions. For instance, compounds containing pyridine and pyrrolidine rings can be synthesized through reactions involving nucleophilic substitutions or condensations. Here is a general approach to synthesizing related compounds:
-
Starting Materials: Pyridine derivatives and pyrrolidine are common starting materials.
-
Nucleophilic Substitution: The pyridine derivative can undergo nucleophilic substitution to introduce the isopropoxy group.
-
Condensation Reaction: The pyrrolidine ring can be attached to the pyridine derivative through a condensation reaction, often involving a carbonyl group.
Biological Activity and Potential Applications
Compounds with pyridine and pyrrolidine moieties are often studied for their potential biological activities, such as enzyme inhibition or receptor binding. These activities can be relevant in various therapeutic areas, including neurological disorders or cancer treatment.
| Compound Moiety | Potential Biological Activity |
|---|---|
| Pyridine | Enzyme inhibition, receptor binding |
| Pyrrolidine | Neurological effects, receptor modulation |
| Phenyl Group | Enhances lipophilicity, affects bioavailability |
Research Findings and Challenges
While specific research findings on (2-(6-Isopropoxypyridin-3-yl)pyrrolidin-1-yl)(phenyl)methanone are not available, compounds with similar structures have been studied for their pharmacological properties. Challenges in researching these compounds include synthesizing them efficiently and understanding their complex interactions with biological systems.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume